Cas no 256369-34-3 (3-Azabicyclo[3.1.0]hexan-6-amine 4-methylbenzenesulfonate)

• Product Name: 3-Azabicyclo[3.1.0]hexan-6-amine 4-methylbenzenesulfonate
• CAS No: 256369-34-3
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 2189379
• PubChem ID: 134080488
• Update Time: 2025-04-21

3-Azabicyclo[3.1.0]hexan-6-amine 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexan-6-amine 4-methylbenzenesulfonate
• 3-Aza-Bicyclo[3.1.0]Hexan-6-Amine Bis(4-Methylbenzenesulfonic Acid) Salt
• DB-304465
• 256369-34-3

• Inchi： 1S/C7H8O3S.C5H10N2/c1-6-2-4-7(5-3-6)11(8,9)10;6-5-3-1-7-2-4(3)5/h2-5H,1H3,(H,8,9,10);3-5,7H,1-2,6H2
• InChI Key： HDLYMAAEQZFPIG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.N1CC2C(C2C1)N

Computed Properties

• Exact Mass: 270.10381361Da
• Monoisotopic Mass: 270.10381361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų